2-(4-chlorophenoxy)-2-methyl-1-(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)propan-1-one

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-1-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]propan-1-one
• InChI: InChI=1S/C19H20ClN3O2S/c1-19(2,25-16-7-5-15(20)6-8-16)17(24)23-11-10-22-18(23)26-13-14-4-3-9-21-12-14/h3-9,12H,10-11,13H2,1-2H3
• InChI Key: QXOJLBLOUPIMRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCN=C1SCC2=CN=CC=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClN3O2S
• Molecular Weight: 389.9 g/mol

Description

2-(4-chlorophenoxy)-2-methyl-1-(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)propan-1-one is a useful research compound. Its molecular formula is C19H20ClN3O2S and its molecular weight is 389.9. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Applications

Compounds containing chlorophenyl, pyridine, and imidazole structures have been synthesized and evaluated for their biological activities. For instance, a study on the synthesis and molecular docking of new 1,3-oxazole clubbed pyridyl-pyrazolines explored their anticancer and antimicrobial agents. The compounds exhibited significant activity against a panel of 60 cancer cell lines and showed promising results in vitro against various bacterial and fungal strains. The molecular docking studies supported their potential use in overcoming microbe resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).

Corrosion Inhibition

Another application is in the field of corrosion science, where imidazo[4,5-b] pyridine derivatives, specifically 6-bromo-2-(4-chlorophenyl)-3-(prop-2-yn-1-yl)-3H-imidazo[4,5-b]pyridine and its analogs, were evaluated for their performance in inhibiting mild steel corrosion in acidic environments. These compounds showed high inhibition efficiency, acting as mixed-type inhibitors. Computational studies, including density functional theory (DFT) and molecular dynamic simulation (MD), supported the experimental findings, suggesting their potential utility in corrosion prevention strategies (Saady et al., 2021).

Antimicrobial Activity

Research on the antimicrobial activity of novel compounds, including those with chlorophenyl and imidazole components, has demonstrated effectiveness against various pathogenic strains. For example, a study on the synthesis, crystal structure, and antimicrobial activity of a novel bicyclic compound revealed it exhibited antibacterial activity against standard bacterial strains and antimycobacterial activity against M. tuberculosis H37Rv, highlighting the compound's potential as a basis for developing new antimicrobial agents (Nural et al., 2018).